Cas no 51537-77-0 (THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER)

• Product Name: THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER
• CAS No: 51537-77-0
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 3539876
• PubChem ID: 10631196
• Update Time: 2025-04-22

THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER Chemical and Physical Properties

Names and Identifiers

• THIOCYANIC ACID, 4-METHOXY-3-METHYLPHENYL ESTER
• 1-methoxy-2-methyl-4-thiocyanatobenzene
• 51537-77-0

• Inchi： 1S/C9H9NOS/c1-7-5-8(12-6-10)3-4-9(7)11-2/h3-5H,1-2H3
• InChI Key： MGMGHLMZJNVHQX-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.3Ų